Cas no 2763741-16-6 ((3S,5S)-5-[(dimethylamino)methyl]pyrrolidin-3-ol)

• Product Name: (3S,5S)-5-[(dimethylamino)methyl]pyrrolidin-3-ol
• CAS No: 2763741-16-6
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• CID: 5563026
• PubChem ID: 165995965
• Update Time: 2025-05-23

(3S,5S)-5-[(dimethylamino)methyl]pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2763741-16-6
• EN300-37356027
• (3S,5S)-5-[(dimethylamino)methyl]pyrrolidin-3-ol

• Inchi： 1S/C7H16N2O/c1-9(2)5-6-3-7(10)4-8-6/h6-8,10H,3-5H2,1-2H3/t6-,7-/m0/s1
• InChI Key： AEDYKGBTSOBGCO-BQBZGAKWSA-N
• SMILES： O[C@@H]1CN[C@H](CN(C)C)C1

Computed Properties

• Exact Mass: 144.126263138g/mol
• Monoisotopic Mass: 144.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 35.5Ų

Additional information on (3S,5S)-5-[(dimethylamino)methyl]pyrrolidin-3-ol

Compound CAS No 2763741-16-6: (3S,5S)-5-[(dimethylamino)methyl]pyrrolidin-3-ol

The compound with CAS No 2763741-16-6, commonly referred to as (3S,5S)-5-[(dimethylamino)methyl]pyrrolidin-3-ol, is a structurally unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatility in organic synthesis and their role as intermediates in the production of bioactive molecules.

Pyrrolidine is a five-membered nitrogen-containing ring, and the presence of a dimethylamino group at the 5-position and a hydroxyl group at the 3-position introduces unique electronic and steric properties to this molecule. The stereochemistry at both the 3S and 5S positions plays a critical role in determining its physical properties and reactivity. Recent studies have highlighted the importance of such stereochemically defined compounds in asymmetric synthesis and enantioselective catalysis.

The synthesis of (3S,5S)-5-[(dimethylamino)methyl]pyrrolidin-3-ol involves a multi-step process that typically begins with the preparation of pyrrolidine derivatives followed by functionalization at specific positions. Researchers have explored various methodologies to achieve high yields and excellent stereocontrol, including the use of chiral catalysts and enantioselective reactions. These advancements have significantly improved the efficiency of producing this compound on an industrial scale.

In terms of applications, this compound has shown promise in the field of medicinal chemistry as a potential lead for drug development. Its ability to act as a chiral auxiliary or a building block for more complex molecules has made it valuable in the construction of bioactive compounds with specific pharmacological profiles. Recent research has focused on its role in the synthesis of peptide mimetics and its potential use in developing new therapeutic agents targeting various disease states.

The dimethylamino group present in this compound contributes to its basicity, making it suitable for applications where nucleophilic properties are desired. Additionally, the hydroxyl group at the 3-position allows for further functionalization, enabling the creation of derivatives with diverse chemical functionalities. This dual functionality makes (3S,5S)-5-[(dimethylamino)methyl]pyrrolidin-3-ol a versatile starting material for organic synthesis.

From an analytical standpoint, modern techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to fully characterize this compound. These studies have provided insights into its molecular geometry, stereochemistry, and intermolecular interactions, which are crucial for understanding its behavior in different chemical environments.

Recent advancements in computational chemistry have also enabled researchers to model the electronic structure and reactivity of (3S,5S)-5-[(dimethylamino)methyl]pyrrolidin-3-ol using quantum mechanical methods. These computational studies have complemented experimental work by predicting reaction pathways and identifying key intermediates that would be challenging to observe experimentally.

In conclusion, (3S,5S)-5-[(dimethylamino)methyl]pyrrolidin-3-ol is a compound of significant interest due to its unique structure and diverse applications across various fields of chemistry. As research continues to uncover new synthetic routes and biological activities associated with this molecule, its importance in both academic and industrial settings is expected to grow further.